1-(2-fluorophenyl)sulfonyl-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide

• Molecular Formula: C17H19FN2O3S2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 1-(2-fluorophenyl)sulfonyl-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H19FN2O3S2/c18-15-5-1-2-6-16(15)25(22,23)20-9-7-13(8-10-20)17(21)19-12-14-4-3-11-24-14/h1-6,11,13H,7-10,12H2,(H,19,21)
• InChI Key: LBXKDDXIJJAXGY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=CS2)S(=O)(=O)C3=CC=CC=C3F

Description

1-(2-Fluorophenyl)sulfonyl-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide is a piperidine-based sulfonamide-carboxamide hybrid compound. Its structure features a piperidine ring substituted at the 1-position with a 2-fluorophenylsulfonyl group and at the 4-position with a carboxamide moiety linked to a thiophen-2-ylmethyl group.

Biological Activity

1-(2-Fluorophenyl)sulfonyl-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide is a synthetic compound with potential therapeutic applications. This article provides a detailed examination of its biological activity, including structure-activity relationships, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound can be described by its chemical formula $C_{15}H_{17}FN_2O_2S$. The structural features include:

• Piperidine ring : A six-membered saturated nitrogen-containing ring.
• Sulfonyl group : Enhances solubility and biological activity.
• Fluorophenyl and thiophenyl substituents : These groups are critical for the compound's interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with various ion channels and receptors. Specifically, it has been studied for its effects on:

• Calcium Channels : It exhibits inhibitory activity against T-type calcium channels, which are implicated in various cardiovascular and neurological disorders. Studies suggest that modifications to the piperidine ring can enhance this inhibitory effect .

Pharmacological Effects

1-(2-Fluorophenyl)sulfonyl-N-(thiophen-2-ylmethyl)piperidine-4-carboxamide has shown promise in several pharmacological assays:

• Antihypertensive Effects : In vivo studies demonstrated that oral administration led to significant reductions in blood pressure without causing reflex tachycardia, a common side effect of traditional calcium channel blockers .
• Neuroprotective Properties : Preliminary studies indicate potential neuroprotective effects, possibly through modulation of calcium influx in neuronal cells.

Structure-Activity Relationship (SAR)

Research has highlighted the importance of specific structural elements in enhancing biological activity. For example:

Structural Feature	Effect on Activity
Sulfonyl group	Increases solubility and receptor binding affinity
Fluorine substitution	Enhances potency against calcium channels
Thiophenyl moiety	Contributes to overall hydrophobicity and receptor interaction

Study 1: In Vivo Efficacy

A study conducted on spontaneously hypertensive rats demonstrated that the compound effectively lowered systolic blood pressure at doses of 20 mg/kg. The results indicated a 60% reduction in blood pressure without significant side effects, suggesting a favorable therapeutic profile .

Study 2: Ion Channel Interaction

Another investigation focused on the interaction of this compound with T-type calcium channels. Using electrophysiological methods, it was found that the compound inhibited these channels with an IC50 value indicative of high potency. This finding supports its potential use in treating conditions linked to calcium dysregulation .

Comparison with Similar Compounds

Sulfonyl Group Variations

• The ortho-fluorine also imposes steric constraints that could influence conformational stability .
• 4-Methylphenylsulfonyl () : The para-methyl group increases hydrophobicity but lacks the electronic effects of fluorine. This substitution may reduce target engagement in polar environments .

Carboxamide Side Chain Variations

• Its sulfur atom may participate in weak non-covalent interactions with cysteine residues or metal ions in biological targets .
• Phenethyl () : The phenethyl group enhances lipophilicity, which may improve membrane permeability but reduce solubility .
• Benzimidazole () : The benzimidazole moiety in the analog from introduces planar aromaticity, likely enhancing DNA intercalation or kinase inhibition, as seen in its moderate IC50 of 60.8 nM .

Activity Trends

• The benzimidazole-containing analog (IC50 = 60.8 nM, ) demonstrates that aromatic heterocycles can confer measurable activity, though its potency is lower compared to other sulfonamide-carboxamide hybrids. The target compound’s 2-fluorophenylsulfonyl group may improve activity due to fluorine’s electronegativity and steric effects .
• Thiophene-containing analogs (e.g., ) show conformational flexibility in crystal structures, with dihedral angles between thiophene and core rings ranging from 36–39°, suggesting adaptability in binding pockets .